Cas no 318469-49-7 ([5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate)

• Product Name: [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate
• CAS No: 318469-49-7
• MF: C₂₀H₁₆Cl₂F₃N₃O₂S
• MW: 490.326151847839
• CID: 5025236
• Update Time: 2023-08-25

[5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (5-{[(4-chlorophenyl)methyl]sulfanyl}-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methyl N-(4-chlorophenyl)carbamate
• [5-[(4-chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate
• [5-[(4-Chlorobenzyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methyl N-(4-chlorophenyl)carbamate

• Inchi： 1S/C20H16Cl2F3N3O2S/c1-28-18(31-11-12-2-4-13(21)5-3-12)16(17(27-28)20(23,24)25)10-30-19(29)26-15-8-6-14(22)7-9-15/h2-9H,10-11H2,1H3,(H,26,29)
• InChI Key： BYYDBNODYAJMKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=C(COC(NC2C=CC(=CC=2)Cl)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 589
• XLogP3: 5.8
• Topological Polar Surface Area: 81.4